Cas no 2172171-52-5 (3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid)

• Product Name: 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid
• CAS No: 2172171-52-5
• MF: C₂₃H₂₁N₃O₆
• MW: 435.429345846176
• CID: 6190748
• PubChem ID: 165510863
• Update Time: 2025-10-13

3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid
• EN300-1552586
• 3-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)propanoic acid
• 2172171-52-5

• Inchi： 1S/C23H21N3O6/c27-20(28)9-10-24-22(29)21-19(32-13-26-21)11-25-23(30)31-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,24,29)(H,25,30)(H,27,28)
• InChI Key： WAMVOMQQXNZTPJ-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C(NCCC(=O)O)=O)N=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.14303540g/mol
• Monoisotopic Mass: 435.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid

Comprehensive Analysis of 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid (CAS No. 2172171-52-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid (CAS No. 2172171-52-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-oxazole-propanoic acid, is a derivative of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, widely used in peptide synthesis. Its intricate molecular architecture, featuring an oxazole ring and a propanoic acid moiety, makes it a valuable intermediate in drug discovery and bioconjugation.

The Fmoc group in this compound is particularly noteworthy, as it is a cornerstone in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acids" or "oxazole derivatives in drug design," reflecting the growing interest in this chemical space. The presence of the oxazole ring is another critical feature, as heterocyclic compounds like oxazoles are pivotal in medicinal chemistry due to their bioactivity and versatility. This aligns with trending topics such as "small molecule therapeutics" and "targeted drug delivery systems," which dominate current scientific discourse.

From a synthetic perspective, CAS No. 2172171-52-5 serves as a building block for more complex molecules. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacophores. This adaptability is crucial for researchers exploring "click chemistry" or "biocompatible linkers," terms frequently queried in academic and industrial settings. Moreover, the compound's stability under mild conditions makes it suitable for applications in "proteomics" and "chemical biology," where precision and reliability are paramount.

The demand for 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid is also driven by its role in developing peptide-based therapeutics. With the rise of personalized medicine and biologics, peptides have emerged as a promising class of drugs. Searches for "peptide modification techniques" or "Fmoc deprotection methods" highlight the need for advanced tools like this compound. Its compatibility with automated synthesizers further enhances its utility, catering to labs focused on "high-throughput screening" and "combinatorial chemistry."

In addition to its pharmaceutical relevance, CAS No. 2172171-52-5 is also explored in material science. The Fmoc-oxazole hybrid structure can contribute to the design of supramolecular assemblies and bio-inspired materials. This intersects with popular queries like "self-assembling peptides" and "nanostructured biomaterials," underscoring its multidisciplinary appeal. The compound's ability to form stable conjugates with other biomolecules opens doors for innovations in "biosensing" and "drug delivery platforms."

Quality control and analytical characterization of 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid are critical for ensuring its efficacy. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structure. These methods align with the increasing emphasis on "QC in pharmaceutical manufacturing" and "analytical method validation," topics frequently searched by professionals in the field.

In summary, 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)propanoic acid (CAS No. 2172171-52-5) is a multifaceted compound with broad applications in drug development, material science, and biotechnology. Its Fmoc-protected oxazole core and propanoic acid tail make it a versatile tool for researchers tackling challenges in "precision medicine" and "green chemistry." As scientific inquiries continue to evolve, this compound remains at the forefront of innovation, addressing both current and future needs in chemical research.